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Compound of Interest

Compound Name: 1-Bromodecane-d21

Cat. No.: B1284251 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 1-Bromodecane-d21 (Decyl bromide-d21), a deuterated analog of 1-

bromodecane. This document is intended for use by professionals in research, chemical

synthesis, and drug development who require detailed technical information for their work.

Core Chemical Properties
1-Bromodecane-d21 is a saturated alkyl halide where all 21 hydrogen atoms have been

replaced with their heavy isotope, deuterium. This isotopic labeling makes it a valuable tool in

various scientific applications, particularly as an internal standard in mass spectrometry-based

quantitative analysis. Its physical properties are similar to its non-deuterated counterpart, with

slight variations due to the increased mass.

Physicochemical Data
The key physicochemical properties of 1-Bromodecane-d21 are summarized in the table

below. Data for the non-deuterated form, 1-bromodecane, is also provided for comparison.
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Property 1-Bromodecane-d21
1-Bromodecane (for
comparison)

Molecular Formula CD₃(CD₂)₉Br CH₃(CH₂)₉Br

Molecular Weight 242.31 g/mol [1][2] 221.18 g/mol [3]

Appearance Colorless to light yellow liquid
Colorless to light yellow

liquid[3]

Density 1.166 g/mL at 25 °C 1.066 g/mL at 25 °C

Boiling Point 238 °C (lit.) 238 °C (lit.)

Melting Point

Not experimentally determined;

estimated to be slightly higher

than the non-deuterated form.

-29.6 °C

Isotopic Purity ≥98 atom % D Not Applicable

Solubility

Insoluble in water; soluble in

most organic solvents such as

ethanol, ether, and other non-

polar solvents.

Slightly soluble in water;

soluble in most organic

solvents.

Experimental Protocols
While a specific, published protocol for the synthesis of 1-Bromodecane-d21 is not readily

available, a reliable synthetic route can be adapted from established methods for the

deuteration of long-chain alcohols and their subsequent bromination. The following two-step

protocol is proposed.

Step 1: Synthesis of 1-Decanol-d22
The precursor, fully deuterated 1-decanol, can be synthesized via the reduction of decanoic

acid-d19 with a suitable deuteride-donating reducing agent.

Materials:

Decanoic acid-d19
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Lithium aluminum deuteride (LiAlD₄)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Deuterium oxide (D₂O)

Hydrochloric acid (DCl in D₂O)

Procedure:

In a flame-dried, two-necked round-bottom flask under an inert atmosphere (e.g., argon or

nitrogen), a solution of decanoic acid-d19 in anhydrous diethyl ether is prepared.

The flask is cooled to 0 °C in an ice bath.

A solution of LiAlD₄ in anhydrous diethyl ether is added dropwise to the stirred solution of the

deuterated carboxylic acid.

After the addition is complete, the reaction mixture is allowed to warm to room temperature

and then gently refluxed for 2-4 hours.

The reaction is carefully quenched by the slow, dropwise addition of D₂O at 0 °C.

A dilute solution of DCl in D₂O is added to dissolve the resulting salts.

The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

The combined organic extracts are washed with brine, dried over anhydrous magnesium

sulfate, filtered, and the solvent is removed under reduced pressure to yield crude 1-

decanol-d22.

The crude product is purified by vacuum distillation.

Step 2: Bromination of 1-Decanol-d22
The deuterated alcohol is then converted to the corresponding bromide.

Materials:
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1-Decanol-d22 (from Step 1)

Phosphorus tribromide (PBr₃) or a mixture of sodium bromide and sulfuric acid.

Anhydrous diethyl ether (if using PBr₃)

Procedure (using PBr₃):

In a flame-dried, two-necked round-bottom flask under an inert atmosphere, the purified 1-

decanol-d22 is dissolved in anhydrous diethyl ether.

The solution is cooled to 0 °C in an ice bath.

PBr₃ is added dropwise with vigorous stirring.

After the addition is complete, the mixture is allowed to warm to room temperature and then

gently refluxed for 3-6 hours.

The reaction mixture is cooled and poured onto ice water.

The organic layer is separated, washed sequentially with cold water, saturated sodium

bicarbonate solution, and brine.

The organic layer is dried over anhydrous calcium chloride, filtered, and the solvent is

removed under reduced pressure.

The resulting crude 1-Bromodecane-d21 is purified by vacuum distillation.

Applications and Experimental Workflows
A primary application of 1-Bromodecane-d21 is as an internal standard for quantitative

analysis by gas chromatography-mass spectrometry (GC-MS). Its chemical similarity to the

non-deuterated analyte ensures similar behavior during sample preparation and analysis, while

its distinct mass allows for accurate quantification.

Experimental Workflow: Quantification of an Analyte
using 1-Bromodecane-d21 as an Internal Standard
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The following diagram illustrates a typical workflow for the quantification of a target analyte in a

complex matrix using 1-Bromodecane-d21 as an internal standard.

Sample Preparation GC-MS Analysis Data Analysis

Sample Matrix Spike with 1-Bromodecane-d21 Extraction Concentration Injection GC Separation Ionization (EI) MS Detection Peak Integration Calculate Peak Area Ratio Calibration Curve Quantification

Click to download full resolution via product page

Workflow for quantitative analysis using a deuterated internal standard.

Detailed Protocol for GC-MS Analysis
Preparation of Standard Solutions: A series of calibration standards are prepared containing

known concentrations of the target analyte and a constant concentration of 1-
Bromodecane-d21.

Sample Preparation: A known volume or weight of the sample matrix is taken, and a precise

amount of the 1-Bromodecane-d21 internal standard solution is added ("spiked").

Extraction: The analyte and the internal standard are extracted from the matrix using an

appropriate technique (e.g., liquid-liquid extraction, solid-phase extraction).

Concentration: The extract is concentrated to a known volume.

GC-MS Analysis: A small volume of the prepared sample is injected into the GC-MS system.

The analyte and internal standard are separated on the GC column and detected by the

mass spectrometer.

Data Analysis: The peak areas of the analyte and the internal standard are integrated. A

calibration curve is generated by plotting the ratio of the analyte peak area to the internal

standard peak area against the analyte concentration for the standard solutions. The

concentration of the analyte in the sample is then determined from its peak area ratio using

the calibration curve.
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Signaling Pathways
As a simple deuterated alkyl halide, 1-Bromodecane-d21 is not known to be involved in any

biological signaling pathways. Its primary utility in a biological context is as a tracer or internal

standard in metabolic studies or for the synthesis of more complex deuterated molecules.

Logical Relationships in Synthesis
The synthesis of 1-Bromodecane-d21 follows a logical progression from a commercially

available deuterated starting material or through the deuteration of a suitable precursor,

followed by functional group transformation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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